Cas no 73529-13-2 (2-Propenoic acid, 2-cyano-3,3-diphenyl-, octyl ester)

73529-13-2 structure
Product name:2-Propenoic acid, 2-cyano-3,3-diphenyl-, octyl ester
2-Propenoic acid, 2-cyano-3,3-diphenyl-, octyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 2-cyano-3,3-diphenyl-, octyl ester
- octyl 2-cyano-3,3-diphenylprop-2-enoate
- 73529-13-2
- SCHEMBL1123572
- DTXSID80593566
-
- Inchi: InChI=1S/C24H27NO2/c1-2-3-4-5-6-13-18-27-24(26)22(19-25)23(20-14-9-7-10-15-20)21-16-11-8-12-17-21/h7-12,14-17H,2-6,13,18H2,1H3
- InChI Key: MEYMMPIRYSIUTK-UHFFFAOYSA-N
- SMILES: CCCCCCCCOC(=O)C(=C(C1=CC=CC=C1)C2=CC=CC=C2)C#N
Computed Properties
- Exact Mass: 361.204179104g/mol
- Monoisotopic Mass: 361.204179104g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 11
- Complexity: 496
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.4
- Topological Polar Surface Area: 50.1Ų
2-Propenoic acid, 2-cyano-3,3-diphenyl-, octyl ester Related Literature
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Jeremy Bedard,Do-Young Hong,Aditya Bhan RSC Adv., 2014,4, 49446-49448
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Iqbal Ahmad,Mohammad Hassan Baig,Mohammad Shavez Khan,Mohd Shahnawaz Khan,Iftekhar Hassan,Nasser Abdulatif Al-Shabib RSC Adv., 2016,6, 27952-27962
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Yichao Gu,Xueliang Sun,Bin Wan,Zhuoer Lu,Yanghui Zhang Chem. Commun., 2020,56, 10942-10945
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Zhou Zhou,Jiang Cheng,Jin-Tao Yu Org. Biomol. Chem., 2015,13, 9751-9754
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Ashokanand Vimalanandan,George Polymeros,Angel A. Topalov,Michael Rohwerder Phys. Chem. Chem. Phys., 2017,19, 17019-17027
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